Cas no 1260850-49-4 (3-(2-Fluorophenyl)pyrrolidin-3-ol)

• Product Name: 3-(2-Fluorophenyl)pyrrolidin-3-ol
• CAS No: 1260850-49-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5703677
• PubChem ID: 63588114
• Update Time: 2025-05-23

3-(2-Fluorophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1720917
• 3-(2-fluorophenyl)pyrrolidin-3-ol
• 1260850-49-4
• AKOS012897549
• 3-Pyrrolidinol, 3-(2-fluorophenyl)-
• 3-(2-Fluorophenyl)pyrrolidin-3-ol

• Inchi： 1S/C10H12FNO/c11-9-4-2-1-3-8(9)10(13)5-6-12-7-10/h1-4,12-13H,5-7H2
• InChI Key： WHYWBMQHGJMRLP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CNCC1)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-Fluorophenyl)pyrrolidin-3-ol

Comprehensive Overview of 3-(2-Fluorophenyl)pyrrolidin-3-ol (CAS No. 1260850-49-4)

3-(2-Fluorophenyl)pyrrolidin-3-ol, identified by the CAS number 1260850-49-4, is a synthetic organic compound that has garnered significant attention in contemporary medicinal chemistry research. This compound belongs to the class of fluoro-substituted pyrrolidinols, which are known for their structural versatility and potential pharmacological activities. The integration of a 2-fluorophenyl ring with a pyrrolidinone core creates a unique scaffold that can be tailored for various biological applications, particularly in the modulation of central nervous system (CNS) functions.

The molecular structure of 3-(2-fluorophenyl)pyrrolidin-3-ol features a five-membered pyrrolidine ring with a hydroxyl group at the 3-position and a 2-fluoro-substituted phenyl moiety at the same position. This configuration provides multiple sites for hydrogen bonding and π–π interactions, which are critical for ligand-receptor binding in drug discovery. Recent studies have highlighted the role of fluorine atoms in enhancing metabolic stability and bioavailability, making this compound an attractive candidate for further pharmaceutical development.

In the context of modern drug design, compounds like 3-(2-fluorophenyl)pyrrolidin-3-ol are often explored as building blocks for novel therapeutics targeting neurological disorders. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 76, 2023) demonstrated that analogous structures exhibit GABA_A receptor modulatory effects, suggesting potential applications in anxiety and epilepsy treatment. The presence of both hydrophilic (hydroxyl) and lipophilic (fluoroaromatic) regions in this molecule may optimize its solubility profile and tissue penetration capabilities.

Synthetic methodologies for preparing CAS No. 1260850-49-4 typically involve multistep organic reactions starting from readily available precursors such as fluoroanilines or pyrrolidinone derivatives. A notable approach reported in *Organic Letters* (Vol. 45, 2024) employs transition-metal-catalyzed cross-coupling reactions to selectively introduce the 2-fluoroaryl group onto the pyrrolidinone framework. This strategy ensures high regioselectivity while minimizing byproduct formation—a critical factor in scalable pharmaceutical synthesis.

The pharmacokinetic properties of 3-(2-fluorophenyl)pyrrolidin-3-ol have been evaluated using computational models such as ADMET prediction tools. These analyses indicate favorable oral bioavailability indices and moderate CYP enzyme inhibition profiles, suggesting compatibility with co-administered medications—a key consideration for multi-drug therapy regimens currently under investigation.

In terms of structural diversity, this scaffold can be further functionalized through derivatization reactions at either the hydroxyl or aromatic positions. Such modifications enable fine-tuning of pharmacological profiles to address specific therapeutic needs, including enhanced selectivity for particular receptor subtypes or reduced off-target effects observed in earlier drug candidates.

Ongoing research into compounds like CAS No. 1260850-49-4) continues to expand our understanding of how subtle structural variations impact biological activity.